Cyclo(glutamyl-prolyl-valyl-leucyl-tryptophyl)
Cyclo(glutamyl-prolyl-valyl-leucyl-tryptophyl)
Brand Name:
Vulcanchem
CAS No.:
136553-76-9
VCID:
VC21141455
InChI:
InChI=1S/C32H44N6O7/c1-18(2)14-25(29(42)35-21(17-39)15-20-16-34-24-9-6-5-8-22(20)24)36-31(44)28(19(3)4)37-30(43)26-10-7-13-38(26)32(45)23(33)11-12-27(40)41/h5-6,8-9,16-17,19,21,23,25-26,28,34H,1,7,10-15,33H2,2-4H3,(H,35,42)(H,36,44)(H,37,43)(H,40,41)/t21-,23-,25+,26+,28-/m1/s1
SMILES:
CC(C)C(C(=O)NC(CC(=C)C)C(=O)NC(CC1=CNC2=CC=CC=C21)C=O)NC(=O)C3CCCN3C(=O)C(CCC(=O)O)N
Molecular Formula:
C32H44N6O7
Molecular Weight:
624.7 g/mol
Cyclo(glutamyl-prolyl-valyl-leucyl-tryptophyl)
CAS No.: 136553-76-9
Cat. No.: VC21141455
Molecular Formula: C32H44N6O7
Molecular Weight: 624.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136553-76-9 |
|---|---|
| Molecular Formula | C32H44N6O7 |
| Molecular Weight | 624.7 g/mol |
| IUPAC Name | (4R)-4-amino-5-[(2S)-2-[[(2R)-1-[[(2S)-1-[[(2R)-1-(1H-indol-3-yl)-3-oxopropan-2-yl]amino]-4-methyl-1-oxopent-4-en-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamoyl]pyrrolidin-1-yl]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C32H44N6O7/c1-18(2)14-25(29(42)35-21(17-39)15-20-16-34-24-9-6-5-8-22(20)24)36-31(44)28(19(3)4)37-30(43)26-10-7-13-38(26)32(45)23(33)11-12-27(40)41/h5-6,8-9,16-17,19,21,23,25-26,28,34H,1,7,10-15,33H2,2-4H3,(H,35,42)(H,36,44)(H,37,43)(H,40,41)/t21-,23-,25+,26+,28-/m1/s1 |
| Standard InChI Key | QGTFISXASKMOQM-MPPIKMIVSA-N |
| Isomeric SMILES | CC(C)[C@H](C(=O)N[C@@H](CC(=C)C)C(=O)N[C@H](CC1=CNC2=CC=CC=C21)C=O)NC(=O)[C@@H]3CCCN3C(=O)[C@@H](CCC(=O)O)N |
| SMILES | CC(C)C(C(=O)NC(CC(=C)C)C(=O)NC(CC1=CNC2=CC=CC=C21)C=O)NC(=O)C3CCCN3C(=O)C(CCC(=O)O)N |
| Canonical SMILES | CC(C)C(C(=O)NC(CC(=C)C)C(=O)NC(CC1=CNC2=CC=CC=C21)C=O)NC(=O)C3CCCN3C(=O)C(CCC(=O)O)N |
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